5-(3,4-Dibromobutyl)pyridine-2-carboxamide

• CAS No.: 58247-65-7
• Molecular Formula: C10H12Br2N2O
• Molecular Weight: 336.02 g/mol
• IUPAC Name: 5-(3,4-dibromobutyl)pyridine-2-carboxamide
• InChI: InChI=1S/C10H12Br2N2O/c11-5-8(12)3-1-7-2-4-9(10(13)15)14-6-7/h2,4,6,8H,1,3,5H2,(H2,13,15)
• InChI Key: OPUOMNLIYCIBOJ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=NC=C1CCC(CBr)Br)C(=O)N

Description

5-(3,4-Dibromobutyl)pyridine-2-carboxamide is a useful research compound. Its molecular formula is C10H12Br2N2O and its molecular weight is 336.02 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods I

Procedure details

Synthesis routes and methods II

Procedure details

20 g of 5-(3,4-dibromobutyl)picolinic acid was added to 15 ml of thionyl chloride and resulting solution was kept to warm at 50°C for one-half hour. Reaction mixture was evaporated in reduced pressure and resulting oily residue was dissolved in chloroform 100 ml. Through the solution dry ammonia gas was passed for five minutes with cooling. White precipitate was removed by filtration and washed with chloroform. Filtrate and washings are combined and evaporated in reduced pressure. Resulting solid was crystallized from benzene to give 10.2 g of the pure product as platelets.

Synthesis routes and methods III

Procedure details

10 g of 5-(3,4-dibromobutyl)picolinic acid was dissolved in 200 ml of ethanol saturated with dry hydrochloride gas and resulting solution was refluxed for six hours. Reaction mixture was evaporated in reduced pressure and resulting pale yellow oil was dissolved in 300 ml of ethanol saturated with dry ammonia gas. The solution was kept to stand at room temperature for three days, and then evaporated in reduced pressure. Resulting solid was crystallized from benzene to give 6.5 g of the pure product as platelets.